Cas no 2211-94-1 (Glycidyl 4-Methoxyphenyl Ether)

• Product Name: Glycidyl 4-Methoxyphenyl Ether
• CAS No: 2211-94-1
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD00005135
• CID: 84183
• PubChem ID: 16646
• Update Time: 2025-07-23

Glycidyl 4-Methoxyphenyl Ether Chemical and Physical Properties

Names and Identifiers

• 2,3-Epoxypropyl-4'-methoxyphenyl ether
• Glycidyl p-methoxyphenyl ether
• Glycidyl 4-methoxyphenyl ether
• 2,3-EPOXYPROPYL-4-METHOXYPHENYL ETHER
• (2S)-2-[(4-methoxyphenoxy)methyl]oxirane
• 1-(4-methoxyphenoxy)-2,3-epoxypropane
• 1,2-epoxy-3-(4-methoxyphenoxy)-propane
• 2,3-epoxypropyl para-methoxyphenyl ether
• 2,3-Epoxypropyl-4‘-methoxyphenyl ether
• 2-[(4-Methoxyphenoxy)Methyl]Oxirane
• 4-(glycidyloxy)anisole
• 4-METHOXYPHENYLGLYCIDYLETHER
• Anisole,p-(2,3-epoxypropoxy)
• Glycidyl 4-methoxybenzyl ether
• GLYCIDYL P-METHOXY
• methoxyphenylglycidylether
• p-(2,3-epoxypropoxy)-anisol
• p-methoxyphenyl glycidyl ether
• 2-(p-Methoxyphenoxymethyl)oxirane
• [(4-methoxyphenoxy)methyl]oxirane
• 1,2-EPOXY-3-(P-METHOXYPHENOXY)PROPANE
• NSC-26796
• 4-methoxyphenyl glycidyl ether
• NSC 26796
• Z147642770
• CS-0197032
• NSC 126709
• Anisole, p-(2,3-epoxypropoxy)-
• 2,3-Epoxypropyl 4-methoxyphenyl ether
• DTXSID201305536
• ((4-Methoxyphenoxy)methyl)oxirane
• 4-methoxyphenoxymethyloxirane
• NSC-126709
• Glycidyl 4-methoxyphenyl ether, 99%
• EINECS 218-653-7
• BRN 0128888
• SY078798
• FT-0695382
• 2,3-Epoxypropyl p-methoxyphenyl ether
• 5-17-03-00025 (Beilstein Handbook Reference)
• SCHEMBL410250
• NSC26796
• 6N-803
• E78142
• MFCD00005135
• 2,3-Epoxypropyl 4'-methoxyphenyl ether
• NSC126709
• Oxirane, 2-[(4-methoxyphenoxy)methyl]-
• JY25P7XTV5
• Benzene, 1-(2,3-epoxypropoxy)-4-methoxy-
• AKOS000122886
• 3-(4-Methoxyphenoxy)-1,2-epoxypropane
• FT-0634130
• Methoxyphenyl glycidyl ether
• 2-[(4-Methoxyphenoxy)methyl]oxirane #
• A815941
• 1-(p-Methoxyphenoxy)-2,3-epoxypropane
• AKOS016037122
• EN300-22425
• Oxirane, [(4-methoxyphenoxy)methyl]-
• 2-((4-Methoxyphenoxy)methyl)oxirane
• NS00049584
• Oxirane, ((4-methoxyphenoxy)methyl)-
• 1,2-epoxy-3-(4-methoxyphenoxy)propane
• 2211-94-1
• (+/-)-O-(4-Methoxyphenyl)glycidol
• STK802523
• DB-045800
• 2-(4-methoxyphenoxymethyl)oxirane
• Glycidyl 4-Methoxyphenyl Ether

• MDL： MFCD00005135
• Inchi： 1S/C10H12O3/c1-11-8-2-4-9(5-3-8)12-6-10-7-13-10/h2-5,10H,6-7H2,1H3
• InChI Key： AVWGFHZLPMLKBL-UHFFFAOYSA-N
• SMILES： O1CC1COC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 180.07900
• Monoisotopic Mass: 180.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 31

Experimental Properties

• Color/Form: White crystals
• Density: 1.1272 (rough estimate)
• Melting Point: 45-48 °C(lit.)
• Boiling Point: 273.02°C (rough estimate)
• Flash Point: >230 °F
• Refractive Index: 1.5430 (estimate)
• PSA: 30.99000
• LogP: 1.47280
• Solubility: Insoluble

Glycidyl 4-Methoxyphenyl Ether Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25-S7/9
• RTECS：DA0176000
• Hazardous Material Identification：
• Safety Term：S24/25;S7/9
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Glycidyl 4-Methoxyphenyl Ether

Glycidyl 4-Methoxyphenyl Ether (CAS No. 2211-94-1): A Comprehensive Overview

Glycidyl 4-Methoxyphenyl Ether, with the chemical formula C₉H₁₀O₃ and a CAS number of 2211-94-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, also known as p-Anisyl Glycidyl Ether, has garnered considerable attention due to its versatile applications in synthetic chemistry, drug development, and material science. Its unique structural properties make it a valuable intermediate in the synthesis of various bioactive molecules and functional materials.

The structure of Glycidyl 4-Methoxyphenyl Ether consists of a glycidyl group attached to a 4-methoxyphenyl ring. The presence of the glycidyl group (epoxy group) allows for facile nucleophilic substitution reactions, making it a crucial building block in organic synthesis. The methoxyphenyl moiety introduces electronic and steric effects that can influence the reactivity and selectivity of the compound in various chemical transformations.

In recent years, Glycidyl 4-Methoxyphenyl Ether has been extensively studied for its potential applications in pharmaceuticals. One of the most notable areas of research is its use as a precursor in the synthesis of pharmaceutical intermediates. The compound's ability to undergo nucleophilic ring-opening reactions makes it an ideal candidate for constructing complex molecular architectures. For instance, it has been utilized in the preparation of nonsteroidal anti-inflammatory drug (NSAID) analogs, where its structural features contribute to enhanced binding affinity and reduced side effects.

Moreover, Glycidyl 4-Methoxyphenyl Ether has found applications in the development of bioconjugates and drug delivery systems. Its reactive epoxy group can be selectively functionalized to attach various biomolecules, such as peptides and proteins, facilitating the creation of novel therapeutic agents. Recent studies have demonstrated its utility in generating immunomodulatory compounds, which show promise in treating autoimmune diseases and enhancing vaccine efficacy.

The compound's role in material science is equally noteworthy. Glycidyl 4-Methoxyphenyl Ether serves as a monomer or crosslinking agent in the synthesis of polymeric materials with tailored properties. These polymers find applications in coatings, adhesives, and specialty plastics, where their chemical stability and reactivity are highly beneficial. Additionally, researchers have explored its use in creating functionalized surfaces for biomedical applications, such as anti-fouling coatings for medical devices.

Recent advancements in synthetic methodologies have further expanded the utility of Glycidyl 4-Methoxyphenyl Ether. Techniques such as transition-metal-catalyzed reactions and organocatalysis have enabled more efficient and selective transformations, enhancing the scalability of its applications. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or vinyl groups onto the glycidyl ether moiety, broadening its synthetic toolkit.

The pharmaceutical industry has also leveraged Glycidyl 4-Methoxyphenyl Ether in the development of neuroprotective agents. Its structural motif is found to mimic natural bioactive compounds that interact with central nervous system receptors. Preliminary studies indicate that derivatives of this compound exhibit potential benefits in treating neurodegenerative disorders such as Alzheimer's disease by modulating cholinergic pathways.

In conclusion, Glycidyl 4-Methoxyphenyl Ether (CAS No. 2211-94-1) is a multifaceted compound with significant implications across various scientific disciplines. Its unique structural features and reactivity make it indispensable in pharmaceutical synthesis, bioconjugation technologies, and advanced material development. As research continues to uncover new methodologies and applications, the importance of this compound is expected to grow further, solidifying its role as a cornerstone in modern chemical innovation.